Cas no 89524-14-1 (3-Buten-2-ol, 1,1,1-trifluoro-4-phenyl-, (Z)-)

• Product Name: 3-Buten-2-ol, 1,1,1-trifluoro-4-phenyl-, (Z)-
• CAS No: 89524-14-1
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 597666
• Update Time: 2024-01-31

3-Buten-2-ol, 1,1,1-trifluoro-4-phenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-ol, 1,1,1-trifluoro-4-phenyl-, (Z)-
• 3-Buten-2-ol, 1,1,1-trifluoro-4-phenyl-, (Z)- (9CI)

• Inchi： 1S/C10H9F3O/c11-10(12,13)9(14)7-6-8-4-2-1-3-5-8/h1-7,9,14H/b7-6-
• InChI Key： TWENPNDYVIPCRK-SREVYHEPSA-N
• SMILES： C(F)(F)(F)C(O)/C=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 202.061
• Monoisotopic Mass: 202.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 78-80 °C(Press: 3 Torr)
• pka: 11.90±0.20(Predicted)